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Compound of Interest

Compound Name: Methyl glycolate

Essential Guidance for Researchers, Scientists, and Drug Development Professionals

The proper disposal of methyl glycolate is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance. This document provides a comprehensive,
step-by-step guide for the safe handling and disposal of methyl glycolate waste, designed to
be a trusted resource for laboratory personnel.

Immediate Safety and Operational Plan

Methyl glycolate is a combustible liquid and requires careful management as a hazardous
waste.[1][2][3][4] Adherence to the following procedures is mandatory to minimize risks of fire,
chemical exposure, and environmental contamination.

Waste Identification and Classification

o Hazardous Waste Determination: As the generator of the waste, you are responsible for
determining if it is hazardous.[5] Methyl glycolate is classified as a combustible liquid and
should be managed as a hazardous waste.[1][2][3][4]

o RCRA Classification: While not specifically listed as a P-series or U-series waste under the
Resource Conservation and Recovery Act (RCRA), its flammability makes it a characteristic
hazardous waste.[5] Consult with your institution's Environmental Health and Safety (EHS)
department for specific waste codes.
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Personal Protective Equipment (PPE)

Before handling methyl glycolate waste, ensure you are wearing the appropriate PPE:

Eye Protection: Chemical splash goggles are required.
Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing is necessary to prevent skin
exposure.

Waste Collection and Segregation

Container Selection: Use a designated, leak-proof container that is chemically compatible
with methyl glycolate. High-density polyethylene (HDPE) or glass containers are suitable
options. The container must have a secure screw-top cap.

Incompatible Materials: Do not mix methyl glycolate waste with incompatible materials,
such as strong oxidizing agents.[4][5]

Segregation: Store methyl glycolate waste separately from other waste streams like solid
waste, sharps, and non-hazardous liquids.

Waste Container Labeling

Proper labeling is critical for safety and regulatory compliance.

Labeling: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste
is added.

Contents Declaration: Clearly write the full chemical name, "Methyl Glycolate,” and its
concentration. Do not use abbreviations or chemical formulas.

Contact Information: Include the name of the principal investigator or lab supervisor and the
laboratory location.

Storage of Methyl Glycolate Waste
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Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
must be at or near the point of generation.

Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks or spills.

Ignition Sources: Keep the storage area free of ignition sources such as open flames, hot
surfaces, and sparks.[4]

Container Closure: Keep the waste container securely closed at all times, except when
adding waste.

Requesting Waste Disposal

Waste Pickup: Once the container is full or you are discontinuing the process that generates
this waste, contact your institution's EHS department to request a hazardous waste pickup.

Information for Pickup: Be prepared to provide the information from the hazardous waste
label to the EHS personnel.

Spill and Emergency Procedures

Small Spills: For small spills, absorb the methyl glycolate with an inert material such as
sand, vermiculite, or a chemical absorbent pad.[3][4]

Cleanup: Place the absorbent material in a sealed container, label it as hazardous waste
containing methyl glycolate, and dispose of it through the EHS department.

Large Spills: In the event of a large spill, evacuate the area and contact your institution's
emergency response team immediately.

Quantitative Data for Methyl Glycolate
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Property Value

CAS Number 96-35-5

Molecular Formula CsHeOs

Molecular Weight 90.08 g/mol

Flash Point 67 °C/152.6 °F

Boiling Point 149 - 151 °C/ 300.2 - 303.8 °F

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of methyl glycolate waste in a laboratory setting.
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Caption: Workflow for the proper disposal of methyl glycolate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mlienvironmental.com [mlienvironmental.com]

2. fishersci.com [fishersci.com]

o 3. assets.thermofisher.cn [assets.thermofisher.cn]

4. fishersci.com [fishersci.com]

e 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

« To cite this document: BenchChem. [Proper Disposal of Methyl Glycolate in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042273#methyl-glycolate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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